1-(4-methoxy-3-nitrophenyl)-N-methylmethanamine

• IUPAC Name: 1-(4-methoxy-3-nitrophenyl)-N-methylmethanamine
• InChI: InChI=1S/C9H12N2O3/c1-10-6-7-3-4-9(14-2)8(5-7)11(12)13/h3-5,10H,6H2,1-2H3
• InChI Key: XUGVVFYRRQYFGB-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC(=C(C=C1)OC)[N+](=O)[O-]
• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.20 g/mol
• CAS No.: 732976-89-5

Description

1-(4-methoxy-3-nitrophenyl)-N-methylmethanamine is a useful research compound. Its molecular formula is C9H12N2O3 and its molecular weight is 196.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(bromomethyl)-1-methoxy-2-nitrobenzene (276 mg, 1.122 mmol) was dissolved in methanamine in EtOH (33% w/w, 8 ml, 64.5 mmol) and stirred at RT for 1.5 hours. The mixture was evaporated to dryness and diluted with WATER/brine. The aqueous phase was extracted twice with EtOAc. NaHCO3 sat. sol. was added until basic pH, and the aqueous phase was extracted twice with DCM. The combined organic layers were dried and evaporated under vacuum to give 1-(4-methoxy-3-nitrophenyl)-N-methylmethanamine (220 mg, 1.121 mmol, 100% yield, MS/ESI+ 197.1 [MH]+) that was used in the next step without further purification.